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The aluminum-silicon (Al-Si) binary phase diagram is a cornerstone of materials science,
particularly for the development and application of lightweight, high-performance casting alloys
used extensively in the automotive and aerospace industries. While the general features of the
diagram are well-established, its precise experimental validation is crucial for accurate
modeling of solidification processes, alloy development, and quality control. This guide
provides a comparative overview of the experimentally determined key features of the Al-Si
phase diagram, details the experimental methodologies used for its validation, and presents a
comparison with historical data and non-equilibrium variations.

Comparative Analysis of Key Phase Diagram
Features

The currently accepted Al-Si phase diagram is largely based on the critical assessment by
Murray and McAlister in 1984.[1][2] However, experimental data from various studies show
slight variations. The following tables summarize and compare these key features.
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Accepted Value

Historical Value

Experimental

Feature (Murray &
. (pre-1950s) Range
McAlister, 1984)
Eutectic Temperature 577 £ 1 °C[1][3] - 573 -580 °C

Eutectic Composition

12.6 wt.% Si[1][3]

11.6 Wt.% Si[1]

12.0-12.7 wt.% Si

Max. Solid Solubility
of Siin Al

1.65 wt.% at 577 °C[1]
[3]

0.86 at.% (1.6 wt.%)
at 500°C t0 0.14 at.%
(0.26 wt.%) at 350°C

Melting Point of Al

660.45 °C[1][3]

Melting Point of Si

1414 °C[1][3]

Composition (wt.% Si)

Experimentally Determined

Liquidus Temperature (°C)

Experimentally Determined
Solidus Temperature (°C)

1 ~650 -

5 ~630 ~577
7 ~615 ~577
10 ~595 ~577
12.6 577 577
15 ~650 577
20 ~750 577

The Impact of Non-Equilibrium Conditions

It is critical to note that the standard Al-Si phase diagram represents equilibrium conditions,

which involve very slow heating and cooling rates.[1] In practical casting processes, faster

cooling rates are common, leading to deviations from the equilibrium diagram. Experimental

studies on non-equilibrium solidification have shown that the liquidus temperature can be

significantly lower than the equilibrium value, with the deviation increasing with higher silicon
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content.[4] For instance, at 13 wt.% Si, the liquidus can be depressed by 25°C, and at 20 wt.%
Si, the depression can be as large as 170°C.[4]

Experimental Protocols for Phase Diagram
Validation

The determination of the Al-Si phase diagram relies on a suite of experimental techniques
designed to detect phase transformations as a function of temperature and composition.

Differential Thermal Analysis (DTA) and Differential
Scanning Calorimetry (DSC)

DTA and DSC are the primary methods for determining the liquidus, solidus, and eutectic
temperatures. These techniques measure the temperature difference (DTA) or the difference in
heat flow (DSC) between a sample and a reference material as they are subjected to a
controlled temperature program.

Experimental Protocol:

o Sample Preparation: A small, representative sample of the Al-Si alloy (typically 20-30 mg) is
accurately weighed and placed in a crucible (e.g., alumina).[5] For DSC, a reference crucible
is left empty.

o Atmosphere Control: The measurement is conducted under a protective inert atmosphere,
such as argon, with a constant gas flow (e.g., 60 mL/min) to prevent oxidation.[5]

e Heating and Cooling Program: The sample and reference are heated and cooled at a
constant, controlled rate (e.g., 5-10 °C/min).[5][6]

o Data Acquisition: The temperature difference or heat flow is recorded as a function of
temperature. Endothermic peaks on heating correspond to melting events (solidus and
liquidus), while exothermic peaks on cooling correspond to solidification.

o Data Analysis: The onset temperatures of the peaks are extrapolated to determine the
transformation temperatures.[7] The area under the peaks can be related to the enthalpy of
the transformation.
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Fig. 1: Workflow for DTA/DSC analysis of Al-Si alloys.

Metallography

Metallographic analysis is used to visually identify the phases present in an alloy at different
compositions and temperatures, which is essential for determining solid solubility limits and
confirming the microstructure predicted by the phase diagram.

Experimental Protocol:
o Sample Sectioning: A representative section is cut from the Al-Si alloy casting.

e Mounting: The sectioned sample is mounted in a polymer resin (e.g., phenolic or epoxy) to
facilitate handling during polishing.

e Grinding and Polishing: The mounted sample is ground with successively finer abrasive
papers (e.g., silicon carbide) and then polished with diamond suspensions to achieve a
mirror-like, deformation-free surface.[8]

o Etching: The polished surface is chemically etched (e.g., with a dilute hydrofluoric acid
solution) to reveal the microstructure by selectively corroding the different phases.[9]

e Microscopic Examination: The etched surface is examined using an optical or scanning
electron microscope (SEM) to identify the primary a-Al phase, the eutectic structure, and
silicon particles.
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Fig. 2: Experimental workflow for metallographic analysis.

Electrical Resistivity Measurement

Electrical resistivity measurements are a sensitive method for determining the solid solubility of
one element in another. The resistivity of a solid solution changes with the concentration of the
solute element.

Experimental Protocol:

o Sample Preparation: Al-Si alloy samples with varying silicon concentrations are prepared,
typically in the form of wires or thin rectangular bars.

o Heat Treatment: The samples are annealed at different temperatures for a sufficient time to
reach equilibrium and then quenched to retain the solid solution formed at that temperature.

o Resistivity Measurement: The electrical resistivity of each quenched sample is measured at
a constant low temperature (e.g., 77 K, liquid nitrogen temperature) using a four-point probe
technique. This method minimizes errors from contact resistance.

o Data Analysis: A plot of electrical resistivity versus silicon concentration at each annealing
temperature is created. A distinct change in the slope of this plot indicates the solid solubility
limit at that temperature.
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Fig. 3: Relationship between experimental methods and phase diagram features.

Conclusion

The Al-Si phase diagram, while well-established, is a model that represents equilibrium
conditions. Experimental validation through techniques such as DTA/DSC, metallography, and
electrical resistivity measurements is essential to confirm and refine the key features of the
diagram. For industrial applications, it is equally important to consider the deviations from the
equilibrium diagram that occur under real-world, non-equilibrium casting conditions. This guide
provides a framework for understanding the experimental basis of the Al-Si phase diagram and
for conducting further research to tailor alloy compositions and processing parameters for
specific performance requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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